Cas no 31772-56-2 (N-(2-Methylpropylidene)urea)

• Product Name: N-(2-Methylpropylidene)urea
• CAS No: 31772-56-2
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 291766
• PubChem ID: 53693813
• Update Time: 2024-03-01

N-(2-Methylpropylidene)urea Chemical and Physical Properties

Names and Identifiers

• Urea, (2-methylpropylidene)-
• 2-methylpropylideneurea
• isobutylidenurea
• N-(2-Methylpropylidene)urea

• Inchi： 1S/C5H10N2O/c1-4(2)3-7-5(6)8/h3-4H,1-2H3,(H2,6,8)
• InChI Key： BPBWQJOFULENOZ-UHFFFAOYSA-N
• SMILES： O=C(N)N=CC(C)C

Computed Properties

• Exact Mass: 114.079312947g/mol
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 55.4
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Aldimines